Cas no 16832-64-7 (1-Isocyanato-4-[(4-isocyanatophenyl)methyl]-2-methoxybenzene)

• Product Name: 1-Isocyanato-4-[(4-isocyanatophenyl)methyl]-2-methoxybenzene
• CAS No: 16832-64-7
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 2781489
• Update Time: 2023-08-07

1-Isocyanato-4-[(4-isocyanatophenyl)methyl]-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Isocyanatophenyl)methyl]-2-methoxyphenyl isocyanate
• 1-Isocyanato-4-[(4-isocyanatophenyl)methyl]-2-methoxybenzene

• Inchi： 1S/C16H12N2O3/c1-21-16-9-13(4-7-15(16)18-11-20)8-12-2-5-14(6-3-12)17-10-19/h2-7,9H,8H2,1H3
• InChI Key： QNPZPOKHLWDFBW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC1C=CC(=CC=1)N=C=O)N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• XLogP3: 5.4
• Topological Polar Surface Area: 68.1